Cas no 2648929-84-2 ((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methylpentanoic acid)

• Product Name: (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methylpentanoic acid
• CAS No: 2648929-84-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5943803
• PubChem ID: 165803422
• Update Time: 2025-05-23

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methylpentanoic acid
• 2648929-84-2
• EN300-1493155
• (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-5-14-27(4,25(32)28-23(24(30)31)15-17(2)3)29-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,5,14-16H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)/t23-,27?/m0/s1
• InChI Key： AXPFVYXDPZSAIS-DCCUJTHKSA-N
• SMILES： O(C(NC(C)(C(N[C@H](C(=O)O)CC(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methylpentanoic acid

Comprehensive Guide to (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methylpentanoic acid (CAS No. 2648929-84-2)

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methylpentanoic acid (CAS No. 2648929-84-2) is a specialized amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, plays a critical role in solid-phase peptide synthesis (SPPS) due to its stability and ease of deprotection. Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acids like this one to enhance peptide yield and purity.

The molecular structure of (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methylpentanoic acid includes a branched alkyl chain and a carboxyl group, making it valuable for designing peptide-based therapeutics. Recent trends in drug discovery highlight the growing demand for custom-modified amino acids to develop targeted therapies for diseases such as cancer and metabolic disorders. This compound’s unique properties align with the industry’s focus on precision medicine and bioconjugation techniques.

One of the key advantages of CAS No. 2648929-84-2 is its compatibility with automated peptide synthesizers, a feature highly sought after in high-throughput screening (HTS) environments. Laboratories optimizing peptide drug candidates often inquire about the solubility and reactivity of Fmoc-protected derivatives, making this compound a topic of interest in forums and research publications. Additionally, its application in antibody-drug conjugates (ADCs) has gained traction due to the rising popularity of ADC-based cancer treatments.

From a synthetic chemistry perspective, (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methylpentanoic acid offers excellent optical purity, which is crucial for maintaining the stereochemical integrity of peptides. This attribute addresses common challenges in peptide folding and bioactivity preservation, topics frequently discussed in biopharmaceutical circles. The compound’s stability under mild acidic conditions also makes it suitable for orthogonal protection strategies, a technique gaining prominence in combinatorial chemistry.

Market analyses indicate a surge in demand for custom amino acid derivatives, driven by advancements in proteomics and structural biology. As researchers explore novel peptide-based inhibitors and biomarkers, compounds like CAS No. 2648929-84-2 are increasingly referenced in patent applications and grant proposals. Its role in peptide-antibody engineering further underscores its relevance in cutting-edge immunotherapy research.

For suppliers and manufacturers, ensuring the consistent quality of (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4-methylpentanoic acid is paramount, as impurities can significantly impact downstream applications. Quality control protocols often emphasize HPLC purity and chiral integrity, which are critical for compliance with Good Manufacturing Practices (GMP). These factors are frequently highlighted in procurement inquiries from academic and industrial buyers.

In summary, CAS No. 2648929-84-2 represents a versatile tool for modern peptide science, bridging the gap between chemical synthesis and therapeutic innovation. Its applications span from drug development to diagnostic reagent design, aligning with global trends in personalized medicine. Researchers continue to explore its potential, ensuring its prominence in the life sciences landscape for years to come.